Isoplumericin

• Molecular Formula: C15H14O6
• Molecular Weight: 290.27 g/mol
• IUPAC Name: methyl (1S,4S,8R,10S,11Z,14S)-11-ethylidene-12-oxo-7,9,13-trioxatetracyclo[6.5.1.01,10.04,14]tetradeca-2,5-diene-5-carboxylate
• InChI: InChI=1S/C15H14O6/c1-3-7-11-15(21-13(7)17)5-4-8-9(12(16)18-2)6-19-14(20-11)10(8)15/h3-6,8,10-11,14H,1-2H3/b7-3-/t8-,10-,11+,14-,15+/m1/s1
• InChI Key: VFXXNAVZODKBIW-SIEBBUFOSA-N
• Isomeric SMILES: C/C=C\1/[C@H]2[C@@]3(C=C[C@H]4[C@@H]3[C@@H](O2)OC=C4C(=O)OC)OC1=O
• SMILES: CC=C1C2C3(C=CC4C3C(O2)OC=C4C(=O)OC)OC1=O
• synonyms: isoplumericin

Description

Isoplumericin is a terpene lactone.

Scientific Research Applications

1. Structural Analysis and Absolute Configuration

• Isoplumericin, along with plumericin, isolated from Plumeria rubra, underwent reassignment of their absolute configurations. This was achieved using X-ray crystal-structure determination and quantum-mechanical calculations of circular dichroism (CD) spectra, revealing the need for reconsideration of the configurations of related iridoids (Elsässer et al., 2005).
• Further research on these iridoids used vibrational circular dichroism (VCD), electronic circular dichroism (ECD), and optical rotatory dispersion (ORD) to confirm the absolute configurations of plumericin and isoplumericin, which are critical for understanding the structural basis of their biological activities (Stephens et al., 2007).

2. Antifungal and Antimicrobial Properties

• Isoplumericin demonstrated significant in vitro antifungal activity against various Candida species and Cryptococcus neoformans. This suggests its potential as a therapeutic agent for candidiasis and cryptococcosis (Singh et al., 2011).
• It also showed promising anti-mycobacterial activity against multi-drug resistance Mycobacterium tuberculosis, indicating its potential as a new anti-mycobacterial drug candidate (Kumar et al., 2013).

3. Antiparasitic Activity

• Research on isoplumericin's antiparasitic activity against Leishmania donovani revealed its potential as an anti-leishmanial agent, showing significant activity against both promastigote and amastigote forms of the parasite (Sharma et al., 2011).